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Compound of Interest

Compound Name: Methyldichlorosilane

Cat. No.: B044661 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for Methyldichlorosilane, a highly flammable and corrosive compound. Adherence

to these procedures is critical to ensure a safe laboratory environment.

Methyldichlorosilane is a substance that reacts violently with water, releasing flammable

gases that may ignite spontaneously. It causes severe skin burns, and serious eye damage,

and may cause respiratory irritation.[1] Therefore, stringent safety protocols must be followed

during its handling, storage, and disposal.

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment are the first lines of defense

against the hazards associated with Methyldichlorosilane. The following table summarizes

the required PPE.
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Body Part
Personal Protective

Equipment
Specifications and Remarks

Eyes/Face
Tightly fitting safety goggles or

a full-face shield.[1][2][3]

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166(EU).[2]

Contact lenses should not be

worn.[1][3]

Skin/Body

Flame retardant and antistatic

protective clothing.[2]

Chemical-resistant suit.

All protective clothing (suits,

gloves, footwear, headgear)

should be clean, available

each day, and put on before

work.[3]

Hands
Neoprene or nitrile rubber

gloves.[1]

Gloves must be inspected prior

to use. The selected protective

gloves have to satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[4]

Respiratory

NIOSH-certified combination

organic vapor/acid gas (yellow

cartridge) respirator or a self-

contained breathing apparatus

(SCBA).[1][2]

Required when

vapors/aerosols are generated

or in case of inadequate

ventilation.[2]

Hazard and Safety Data
The following table provides a summary of key quantitative data for Methyldichlorosilane,

crucial for risk assessment and safe handling.
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Parameter Value Source

Flash Point -32 °C / -25.6 °F [5]

Flammable Limits in Air 6% - 55% by volume [6]

Autoignition Temperature 230 °C / 446 °F [5]

Vapor Pressure 471 hPa @ 20 °C [5]

Specific Gravity 1.100 [5]

Boiling Point
40 - 45 °C / 104 - 113 °F @

760 mmHg
[5]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential when working with Methyldichlorosilane. The following

workflow outlines the key steps from preparation to the conclusion of work.
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1. Don Appropriate PPE

2. Prepare Workspace
(Fume Hood, Inert Atmosphere)

3. Ensure Emergency Equipment is Accessible
(Eyewash, Shower, Fire Extinguisher)

4. Ground and Bond Containers

5. Use Non-Sparking Tools for Transfer

6. Conduct Reaction Under Inert Gas

7. Avoid Contact with Water/Moisture

8. Decontaminate Equipment

9. Remove and Decontaminate PPE

10. Wash Hands and Exposed Skin

11. Collect Waste in Designated, Labeled Containers

12. Store Waste in a Cool, Dry, Well-Ventilated Area

13. Arrange for Professional Hazardous Waste Disposal

Click to download full resolution via product page

Safe Handling Workflow for Methyldichlorosilane

Detailed Experimental Protocol for Handling:
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Preparation:

Always work in a well-ventilated area, preferably under a chemical fume hood.[1][2]

Ensure that an emergency eye wash fountain and safety shower are readily available in

the immediate vicinity of any potential exposure.[1]

Keep away from open flames, hot surfaces, and sources of ignition.[2] Use explosion-

proof electrical, ventilating, and lighting equipment.[2]

Handle under an inert gas atmosphere and protect from moisture.[1]

Handling:

Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Use only non-sparking tools.[1]

Avoid all eye and skin contact and do not breathe vapor and mist.[1]

Never allow the product to come into contact with water during storage or handling.[2]

Post-Handling:

Immediately change any contaminated clothing.[2]

Wash hands and face thoroughly after handling the substance.[2]

Contaminated work clothes should be laundered by individuals who have been informed of

the hazards.[3]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.
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Emergency Situation Immediate Action

Spill or Leak

Evacuate personnel not wearing protective

equipment from the area.[3] Remove all ignition

sources.[3] Cover the spill with dry lime, sand,

or soda ash and place it in covered containers

for disposal.[3] DO NOT USE WATER.[3]

Ventilate the area after clean-up is complete.[3]

Eye Contact

Immediately flush with large amounts of water

for at least 30 minutes, occasionally lifting the

upper and lower lids.[3] Seek immediate

medical attention.[3]

Skin Contact

Quickly remove contaminated clothing.[3]

Immediately wash the affected area with large

amounts of soap and water.[3] Seek immediate

medical attention.[3]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[2] Immediately call a

POISON CENTER or doctor.[2] If breathing has

stopped, give artificial respiration.[6]

Ingestion

Rinse mouth. Do NOT induce vomiting.[2]

Immediately call a POISON CENTER or doctor.

[2]

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish.[4] DO NOT USE

WATER OR FOAM ON THE FIRE itself, as it

reacts violently with Methyldichlorosilane.[6]

Water can be used to cool adjacent containers.

[2]

Disposal Plan
Proper disposal of Methyldichlorosilane and its contaminated materials is a critical step in the

safety protocol.
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Waste Collection:

Collect waste in suitable and closed containers that are clearly labeled.[4][7]

Adhered or collected material should be promptly disposed of, in accordance with

appropriate laws and regulations.[4][7]

Storage of Waste:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.[4]

Disposal Method:

Dispose of contents and container to a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[7]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[7] Do not

discharge to sewer systems.[7]

Handle empty containers with care as residual vapors are flammable.[1] They can be triply

rinsed (or equivalent) and offered for recycling or reconditioning, or punctured to make

them unusable for other purposes and disposed of in a sanitary landfill.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AA1407936&productDescription=DICHLOROMETHYLSILANE+500G&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/chris/MCS.pdf
https://www.chemicalbook.com/msds/dichloromethyl-methyldichlorosilane.pdf
https://www.benchchem.com/product/b044661#personal-protective-equipment-for-handling-methyldichlorosilane
https://www.benchchem.com/product/b044661#personal-protective-equipment-for-handling-methyldichlorosilane
https://www.benchchem.com/product/b044661#personal-protective-equipment-for-handling-methyldichlorosilane
https://www.benchchem.com/product/b044661#personal-protective-equipment-for-handling-methyldichlorosilane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044661?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

